Cas no 61168-43-2 (Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)-)

• Product Name: Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)-
• CAS No: 61168-43-2
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 489938
• PubChem ID: 23423433
• Update Time: 2025-04-19

Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)-
• 1-carbamoylbicyclo[1.1.0]butane-3-carboxylic acid
• Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)- (9CI)
• DTXSID30633901
• AKOS006364891
• 61168-43-2
• 3-Carbamoylbicyclo[1.1.0]butane-1-carboxylic acid

• Inchi： 1S/C6H7NO3/c7-3(8)5-1-6(5,2-5)4(9)10/h1-2H2,(H2,7,8)(H,9,10)
• InChI Key： SGUUQTIJTYZFLY-UHFFFAOYSA-N
• SMILES： OC(C12CC1(C(N)=O)C2)=O

Computed Properties

• Exact Mass: 141.04261
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39